Cas no 1805102-90-2 (2,6-Bis(trifluoromethyl)-4-chloroanisole)

• Product Name: 2,6-Bis(trifluoromethyl)-4-chloroanisole
• CAS No: 1805102-90-2
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• CID: 4960451
• Update Time: 2023-08-23

2,6-Bis(trifluoromethyl)-4-chloroanisole Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-chloroanisole

• Inchi： 1S/C9H5ClF6O/c1-17-7-5(8(11,12)13)2-4(10)3-6(7)9(14,15)16/h2-3H,1H3
• InChI Key： PMSSZVRQLYFSPN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C(=C(C(F)(F)F)C=1)OC

Computed Properties

• Exact Mass: 277.993
• Monoisotopic Mass: 277.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2